Cas no 473734-32-6 ((4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone)

• Product Name: (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone
• CAS No: 473734-32-6
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 1034728
• PubChem ID: 58736421
• Update Time: 2025-11-01

(4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone
• [4-(3-amino-2-hydroxybenzoyl)piperazin-1-yl]-phenylmethanone
• AGN-PC-0CJUZL
• AK131140
• KB-01659
• Piperazine, 1-(3-amino-2-hydroxybenzoyl)-4-benzoyl-
• RL03765
• DTXSID30729813
• J-501316
• [4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl](phenyl)methanone
• DB-289928
• [4-(3-amino-2-hydroxy-benzoyl)piperazin-1-yl]-phenyl-methanone
• SCHEMBL12261997
• AKOS016014537
• 473734-32-6
• 2-AMINO-6-(4-BENZOYLPIPERAZINE-1-CARBONYL)PHENOL

• Inchi： 1S/C18H19N3O3/c19-15-8-4-7-14(16(15)22)18(24)21-11-9-20(10-12-21)17(23)13-5-2-1-3-6-13/h1-8,22H,9-12,19H2
• InChI Key： PSFMCGNZHVEGTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1O)N)N1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone

Introduction to (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone (CAS No. 473734-32-6) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its piperazine and benzoyl functional groups, has garnered attention in the scientific community for its versatile reactivity and utility in synthetic chemistry.

The molecular structure of (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone consists of a piperazine ring linked to a phenyl group and a benzoyl moiety. This arrangement imparts distinct chemical characteristics that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and hydroxyl functional groups further enhances its reactivity, allowing for a wide range of chemical transformations.

In recent years, the study of (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone has been closely tied to advancements in medicinal chemistry. Researchers have explored its potential as a building block for the development of novel therapeutic agents. The compound's ability to undergo various reactions, such as nucleophilic substitution and condensation reactions, makes it particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many drugs.

One of the most compelling aspects of this compound is its role in the development of bioactive molecules. The piperazine ring, known for its presence in numerous pharmacologically active compounds, contributes to the compound's ability to interact with biological targets. This has led to investigations into its potential applications in treating various diseases, including neurological disorders and infectious diseases. The benzoyl group, on the other hand, provides stability and facilitates further functionalization, making it an ideal candidate for drug discovery programs.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are crucial in cancer therapy. Kinase inhibitors target specific enzymes involved in cell signaling pathways, often leading to tumor growth inhibition. The structural features of (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone allow it to be modified into potent inhibitors by incorporating additional functional groups that enhance binding affinity to kinase targets. This has opened up new avenues for research in oncology.

Another area where this compound has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The unique chemical properties of (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone make it a suitable candidate for designing molecules that can disrupt bacterial cell membranes or inhibit essential metabolic pathways. Preliminary studies have demonstrated its efficacy against certain bacterial strains, suggesting its potential as an alternative therapeutic option.

The synthesis of (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone is another area of active research. Chemists have developed various synthetic routes that optimize yield and purity while minimizing side reactions. These synthetic strategies often involve multi-step processes that require careful control over reaction conditions. Advances in catalytic methods have also enabled more efficient synthesis, reducing the environmental impact of producing this compound.

The role of computational chemistry in understanding the reactivity and properties of (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will behave under different conditions, aiding in the design of experiments and optimization of synthetic routes. Additionally, computational methods help in identifying potential drug candidates by simulating interactions with biological targets.

In conclusion, (4-(3-Amino-2-hydroxybenzoyl)piperazin-1-yl)(phenyl)methanone (CAS No. 473734-32-6) is a compound with significant potential in various fields of chemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, including therapeutic agents and antimicrobial compounds. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical science.